Cas no 63528-82-5 (diethylstilbestrol disodium salt)

• Product Name: diethylstilbestrol disodium salt
• CAS No: 63528-82-5
• MF: C₁₈H₁₈Na₂O₂
• MW: 312.313867092133
• CID: 960408
• PubChem ID: 3037262
• Update Time: 2025-04-19

diethylstilbestrol disodium salt Chemical and Physical Properties

Names and Identifiers

• diethylstilbestrol disodium salt
• disodium,4-[(E)-4-(4-oxidophenyl)hex-3-en-3-yl]phenolate
• C18H18O2.2Na
• D0527
• DES disodium salt
• 63528-82-5
• 4,4'-Stilbenediol, alpha,alpha'-diethyl-, disodium salt
• Diethylstilbestrol Disodium
• alpha,alpha'-Diethyl-4,4'-stilbenediol disodium salt
• disodium;4-[(E)-4-(4-oxidophenyl)hex-3-en-3-yl]phenolate

• Inchi： 1S/C18H20O2.2Na/c1-3-17(13-5-9-15(19)10-6-13)18(4-2)14-7-11-16(20)12-8-14;;/h5-12,19-20H,3-4H2,1-2H3;;/q;2*+1/p-2/b18-17+;;
• InChI Key： IEUYBHJGPUETDA-QIKYXUGXSA-L
• SMILES： [Na+].[Na+].[O-]C1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)[O-])\CC

Computed Properties

• Exact Mass: 312.11000
• Monoisotopic Mass: 312.11021838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.1Ų

Experimental Properties

• Color/Form: 。
• PSA: 46.12000
• LogP: 5.70500
• Solubility: 。

diethylstilbestrol disodium salt Security Information

• RTECS：WJ5600000